molecular formula C11H12IN3 B8326693 1-(4-Amino-3-methylphenyl)-4-iodo-2-methylimidazole

1-(4-Amino-3-methylphenyl)-4-iodo-2-methylimidazole

Cat. No.: B8326693
M. Wt: 313.14 g/mol
InChI Key: JAIRWGXMLDNERZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Amino-3-methylphenyl)-4-iodo-2-methylimidazole is a useful research compound. Its molecular formula is C11H12IN3 and its molecular weight is 313.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12IN3

Molecular Weight

313.14 g/mol

IUPAC Name

4-(4-iodo-2-methylimidazol-1-yl)-2-methylaniline

InChI

InChI=1S/C11H12IN3/c1-7-5-9(3-4-10(7)13)15-6-11(12)14-8(15)2/h3-6H,13H2,1-2H3

InChI Key

JAIRWGXMLDNERZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)N2C=C(N=C2C)I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Stannous chloride dihydrate (9.04 g) was added portionwise to a stirred suspension of 4-Iodo-1-(3-methyl-4-nitrophenyl)-2-methylimidazole (2.75 g) in absolute ethanol (50 cm3) under nitrogen. After heating under reflux for 1 hour, the cooled mixture was basified to pH8 with aqueous 2.5M sodium hydroxide, and extracted with chloroform (3×100 cm3). The combined and dried (MgSO4) organic extracts were evaporated in vacuo to give a residue which was chromatographed on silica (Merck "MK 60.9385" [Trade Mark]) eluting with methanol:dichloromethane, 1:25 by volume. Combination and evaporation of appropriate fractions afforded the title compound as a crude oil (2.41 g), which was used directly without further purification.
[Compound]
Name
Stannous chloride dihydrate
Quantity
9.04 g
Type
reactant
Reaction Step One
Quantity
2.75 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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